Cas no 2097862-32-1 (3-(4-fluorophenyl)-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-1-methyl-1H-pyrazole-5-carboxamide)

• Product Name: 3-(4-fluorophenyl)-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-1-methyl-1H-pyrazole-5-carboxamide
• CAS No: 2097862-32-1
• MF: C₁₈H₂₀FN₃O₂
• MW: 329.36870765686
• CID: 5468123
• Update Time: 2025-06-08

3-(4-fluorophenyl)-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-1-methyl-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluorophenyl)-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-1-methyl-1H-pyrazole-5-carboxamide
• 5-(4-fluorophenyl)-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-2-methylpyrazole-3-carboxamide

• Inchi： 1S/C18H20FN3O2/c1-22-16(11-15(21-22)13-5-7-14(19)8-6-13)17(23)20-12-18(24)9-3-2-4-10-18/h3,5-9,11,24H,2,4,10,12H2,1H3,(H,20,23)
• InChI Key： SGNTUSQNZVAFMN-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C=C(C(NCC2(C=CCCC2)O)=O)N(C)N=1

Computed Properties

• Exact Mass: 329.15395505 g/mol
• Monoisotopic Mass: 329.15395505 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 67.2
• Molecular Weight: 329.4

Additional information on 3-(4-fluorophenyl)-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-1-methyl-1H-pyrazole-5-carboxamide

Comprehensive Overview of 3-(4-fluorophenyl)-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-1-methyl-1H-pyrazole-5-carboxamide (CAS No. 2097862-32-1)

The compound 3-(4-fluorophenyl)-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-1-methyl-1H-pyrazole-5-carboxamide, identified by its CAS No. 2097862-32-1, represents a significant advancement in the field of medicinal chemistry and pharmaceutical research. This molecule, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and development. The presence of a 4-fluorophenyl group and a hydroxycyclohex-2-en-1-yl moiety contributes to its distinct pharmacological profile, making it a subject of interest for researchers exploring novel therapeutic agents.

In recent years, the demand for innovative small molecules like 3-(4-fluorophenyl)-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-1-methyl-1H-pyrazole-5-carboxamide has surged, driven by the need for targeted therapies in oncology, neurology, and metabolic disorders. The compound's pyrazole-5-carboxamide core is particularly noteworthy, as it is a common scaffold in many FDA-approved drugs. Researchers are increasingly focusing on optimizing such structures to enhance bioavailability, selectivity, and efficacy, aligning with the growing trend of personalized medicine.

The synthesis and characterization of CAS No. 2097862-32-1 involve sophisticated organic chemistry techniques, including multi-step reactions and advanced spectroscopic analysis. The incorporation of a fluorine atom in the phenyl ring is a strategic choice, as fluorine is known to improve metabolic stability and binding affinity in drug molecules. This aligns with the broader industry shift toward fluorinated compounds, which are frequently discussed in forums and publications related to drug design and development.

One of the most frequently asked questions about 3-(4-fluorophenyl)-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-1-methyl-1H-pyrazole-5-carboxamide revolves around its mechanism of action. While detailed studies are ongoing, preliminary data suggest that the compound may interact with specific enzyme systems or receptor targets, making it a promising candidate for further investigation. This aligns with the current focus on targeted drug discovery, a hot topic in pharmaceutical research and a common search query among professionals and students alike.

Another area of interest is the compound's potential role in addressing drug resistance, a critical challenge in modern therapeutics. The structural versatility of 3-(4-fluorophenyl)-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-1-methyl-1H-pyrazole-5-carboxamide allows for modifications that could overcome resistance mechanisms, a subject frequently explored in academic and industry settings. This aspect is particularly relevant given the rising global concern over antimicrobial and anticancer resistance.

From a commercial perspective, CAS No. 2097862-32-1 is gaining traction as a reference standard in analytical laboratories. Its well-defined structure and purity make it suitable for method development and validation, catering to the increasing demand for high-quality reference materials in pharmaceutical quality control. This trend is reflected in the growing number of searches for reference standards and analytical reagents in scientific databases.

In conclusion, 3-(4-fluorophenyl)-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-1-methyl-1H-pyrazole-5-carboxamide stands out as a compound of significant scientific and practical value. Its unique chemical properties, combined with its potential therapeutic applications, position it as a key player in the ongoing evolution of drug discovery. As research progresses, this molecule is likely to remain a focal point for discussions on innovative pharmaceuticals and advanced medicinal chemistry, topics that continue to dominate professional and academic discourse.